![molecular formula C11H10ClN3 B1424009 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine CAS No. 445264-64-2](/img/structure/B1424009.png)
6-Chloro-N-(2-methylphenyl)-2-pyrazinamine
Overview
Description
Pyrazine derivatives, such as the one you mentioned, are a class of compounds that have been studied for their potential pharmacological activities . They are considered important in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . The specific structure of “6-Chloro-N-(2-methylphenyl)-2-pyrazinamine” would depend on the positions of the chloro, methylphenyl, and pyrazinamine groups on this ring.Chemical Reactions Analysis
The chemical reactions involving pyrazole derivatives can be quite diverse and are influenced by the specific functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would depend on its specific molecular structure. For example, a similar compound, N-(2,6-Dimethylphenyl)chloroacetamide, is a yellow solid with a melting point of 150-151°C .Scientific Research Applications
Anti-Mycobacterial Activity
6-Chloro-N-(2-methylphenyl)-2-pyrazinamine has been evaluated for its potential anti-mycobacterial properties. Studies have indicated that derivatives of this compound, such as 6-chloro-N-(3-chloro-4-methylphenyl)pyrazine-2-carboxamide, show in vitro whole-cell anti-mycobacterial activity against Mycobacterium tuberculosis H37Rv. These compounds have demonstrated minimum inhibitory concentration (MIC) values around 10 µM, indicating potential as anti-mycobacterial agents. Importantly, these derivatives exhibited promising selectivity with no significant cytotoxicity detected at tested concentrations, highlighting their safety profile (Zítko et al., 2015).
Spectroscopic and Computational Analysis
In the realm of computational chemistry, derivatives of this compound have been subjected to extensive computational analysis and spectroscopic characterization. For instance, the derivative 6-Chloro-N-(3-iodo-4-methylphenyl)-pyrazine-2-carboxamide (CIMPPC) underwent detailed spectroscopic studies using FT-IR and FT-Raman methods, backed by density functional theory (DFT) computations. These studies delve into the reactive properties of the molecule, including potential energy distribution, donor-acceptor interactions, and molecular electrostatic potential analysis. Such analyses are fundamental in understanding the reactivity and pharmaceutical potential of these compounds (Ranjith et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-chloro-N-(2-methylphenyl)pyrazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3/c1-8-4-2-3-5-9(8)14-11-7-13-6-10(12)15-11/h2-7H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVGHBZIDDTYLSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=CN=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201264847 | |
Record name | 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201264847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
445264-64-2 | |
Record name | 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=445264-64-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201264847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.